1-(3-methoxyphenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(3-methoxyphenyl)-4-[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C27H27N3O3/c1-19-7-5-10-23(15-19)33-14-13-29-25-12-4-3-11-24(25)28-27(29)20-16-26(31)30(18-20)21-8-6-9-22(17-21)32-2/h3-12,15,17,20H,13-14,16,18H2,1-2H3
• InChI Key: ZPGLMURYJZCMPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC(=CC=C5)OC
• Molecular Formula: C27H27N3O3
• Molecular Weight: 441.5 g/mol

Description

1-(3-methoxyphenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C27H27N3O3 and its molecular weight is 441.531. The purity is usually 95%.
BenchChem offers high-quality 1-(3-methoxyphenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-methoxyphenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Compounds with imidazo[1,2-a]pyridine structures have been synthesized with potential applications as antisecretory and cytoprotective agents, particularly in the context of antiulcer activity. Although not all compounds showed significant antisecretory activity, some demonstrated good cytoprotective properties, indicating their potential utility in developing treatments for gastric ulcers (Starrett et al., 1989).

Optical Properties and Material Science

• A study on 1,3-diarylated imidazo[1,5-a]pyridine derivatives highlighted their synthesis and characterization, with findings suggesting their applications in creating luminescent materials. These compounds exhibit remarkable Stokes' shifts and tunable quantum yields, pointing to their potential in developing new optical materials and sensors (Volpi et al., 2017).

Chemical Synthesis and Methodology

• Research on the synthesis of functionalized 2-carbonyl-imidazo[1,2-a]pyridines from ethyl α-benzotriazolyl-α-morpholinoacetate introduced an efficient route to these derivatives, which could be foundational for further applications in medicinal chemistry and drug design, given the imidazo[1,2-a]pyridine privileged structures (Yang et al., 2015).

Antimicrobial and Anticancer Activity

• Novel benzimidazoles containing 1,2,3-triazoles were synthesized, showing promising in vitro anticancer and antioxidant activities. Such studies highlight the potential of structurally similar compounds in developing new therapeutic agents (Kumaraswamy et al., 2021).